Cas no 2190738-29-3 (3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride)

• Product Name: 3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride
• CAS No: 2190738-29-3
• MF: C₁₅H₁₁FN₂O₃S₂
• MW: 350.387844324112
• CID: 5409695
• PubChem ID: 132314085
• Update Time: 2025-06-09

3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride

• Inchi： 1S/C15H11FN2O3S2/c16-23(20,21)9-4-1-3-8(7-9)13-17-14(19)12-10-5-2-6-11(10)22-15(12)18-13/h1,3-4,7H,2,5-6H2,(H,17,18,19)
• InChI Key： SYUNHHIDSXHGLN-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(C2=NC(=O)C3C4CCCC=4SC=3N2)=C1

Experimental Properties

• Density: 1.71±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.1±60.0 °C(Predicted)
• pka: 0.13±0.20(Predicted)

Additional information on 3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride

Introduction to 3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride (CAS No. 2190738-29-3)

3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2190738-29-3, represents a fusion of heterocyclic structures and sulfonamide functionalities, making it a promising candidate for further exploration in drug discovery and molecular research.

The molecular framework of 3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride incorporates a tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine core, which is a derivative of thienopyrimidine—a class of heterocycles known for their biological activity. The presence of this scaffold suggests potential interactions with biological targets such as enzymes and receptors, which are critical in modulating physiological processes.

Additionally, the compound features a benzenesulfonyl fluoride moiety. Sulfonyl fluorides are well-documented in medicinal chemistry for their ability to serve as leaving groups in nucleophilic substitution reactions. This feature makes the compound valuable for synthetic applications, particularly in the development of libraries of bioactive molecules. The sulfonyl group also contributes to the overall lipophilicity and electronic properties of the molecule, influencing its solubility and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine core may interact with specific pockets on target proteins through hydrogen bonding and hydrophobic interactions. The benzenesulfonyl fluoride group could further enhance binding by forming additional non-covalent interactions.

In the context of drug discovery, the synthesis and characterization of 3-(4,5,6,7-Tetrahydro-4-oxo-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)benzenesulfonyl fluoride have opened new avenues for exploring novel therapeutic agents. For instance, derivatives of thienopyrimidine have been investigated for their potential antiviral and anticancer properties. The introduction of a sulfonyl fluoride group may enhance these properties by improving metabolic stability or by facilitating covalent bond formation with biological targets—a strategy that has shown promise in targeted protein degradation therapies.

The chemical synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the thienopyrimidine core and subsequent functionalization with the benzenesulfonyl fluoride group. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline these processes.

From a biochemical perspective, 3-(4,5,6,7-Tetrahydro-4-oxysoxazole-[2H]-one [CAS No: 100358015 CAS No: 100358015]) - oxindole derivatives [CAS No: 100358015 - oxindole derivatives [CAS No: 100358015 - oxindole derivatives [CAS No: 100358015]] are particularly interesting due to their ability to modulate enzyme activity. For example, oxindole derivatives have been shown to inhibit kinases and other enzymes involved in signal transduction pathways. The structural features of tetrahydropyranocoumarins [CAS No: 100358015] suggest potential applications in anti-inflammatory and antimicrobial therapies.

Moreover, tetrahydropyranocoumarins [CAS No: 100358015] exhibit unique photophysical properties that make them attractive for use in photochemical research. These compounds can undergo photocyclization upon irradiation with ultraviolet light, leading to the formation of stable cyclic structures. This property has been exploited in various applications, including photodynamic therapy and optoelectronic materials.

The investigation of such compounds also contributes to our understanding of structure-function relationships in bioactive molecules. By studying how different substituents affect biological activity, researchers can gain insights into the mechanisms of drug action. This knowledge is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, 3-(4S)-N-methyl-N-(1S)-ethoxyaspartimide [CAS No: 100358015] represents a fascinating example of how combining heterocyclic chemistry with sulfonamide functionalities can yield promising candidates for pharmaceutical development. Its unique structural features and predicted biological activities make it a valuable tool for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic strategies across various disease areas.